![molecular formula C17H13ClN2O2 B2490296 3-chloro-N-((2-(furan-2-yl)pyridin-3-yl)methyl)benzamide CAS No. 2034565-61-0](/img/structure/B2490296.png)
3-chloro-N-((2-(furan-2-yl)pyridin-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound falls within the realm of synthetic organic chemistry, focusing on the creation and study of molecules containing benzamide functional groups paired with pyridinyl and furanyl moieties. Research in this area often targets the development of molecules with potential biological activities, excluding direct applications related to drug use, dosage, or side effects.
Synthesis Analysis
Synthetic routes for similar compounds typically involve multistep synthetic processes, including condensation reactions, halogenation, and cyclization steps to introduce the desired functional groups onto the benzamide backbone. For instance, methodologies have been developed for synthesizing related heterocyclic compounds, employing condensation of aromatic and heteroaromatic aldehydes with various amides and nitriles to form complex structures (I. V. Dyachenko et al., 2019).
Molecular Structure Analysis
The molecular structure of compounds closely related to "3-chloro-N-((2-(furan-2-yl)pyridin-3-yl)methyl)benzamide" often reveals complex interactions between the functional groups, affecting the overall molecular conformation and stability. X-ray crystallography and NMR studies provide insights into the geometry, bond lengths, and angles, crucial for understanding the compound's reactivity and properties (F. Adhami et al., 2014).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, including nucleophilic substitution, electrophilic addition, and redox reactions, influenced by the electron-donating and withdrawing effects of the furanyl and pyridinyl groups. The presence of the benzamide group also facilitates reactions typical of amides, such as acylation and deacylation (Shih-Yun Chen et al., 2023).
Physical Properties Analysis
The physical properties, including melting point, solubility, and crystallinity, are significantly influenced by the compound's molecular structure. The heterocyclic components and the chlorine substituent impact the compound's polarity and hydrogen bonding capacity, affecting its solubility in organic solvents and water (M. Bencková et al., 1999).
Chemical Properties Analysis
The chemical stability, reactivity towards various reagents, and the potential for forming derivatives are crucial aspects of these compounds. Their reactivity is often explored in the context of developing novel materials or bioactive molecules. Studies have shown that related compounds exhibit significant biological activities, which can be modulated by altering the substitution pattern on the heterocyclic rings (C. Zimmer et al., 2011).
properties
IUPAC Name |
3-chloro-N-[[2-(furan-2-yl)pyridin-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O2/c18-14-6-1-4-12(10-14)17(21)20-11-13-5-2-8-19-16(13)15-7-3-9-22-15/h1-10H,11H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUSRMHKPKPDJDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NCC2=C(N=CC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-((2-(furan-2-yl)pyridin-3-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.